9G4A3Uxp7T

• CAS No.: 1706671-50-2
• Molecular Formula: C25H31N5O9S
• Molecular Weight: 577.6 g/mol
• IUPAC Name: (2R,4S)-3-acetyl-2-[(R)-carboxy-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C25H31N5O9S/c1-5-28-11-12-29(20(34)19(28)33)24(39)27-15(14-9-7-6-8-10-14)18(32)26-16(22(35)36)21-30(13(2)31)17(23(37)38)25(3,4)40-21/h6-10,15-17,21H,5,11-12H2,1-4H3,(H,26,32)(H,27,39)(H,35,36)(H,37,38)/t15-,16+,17+,21-/m1/s1
• InChI Key: TWEORVZIMOFLDE-MXTNKPTQSA-N
• Isomeric SMILES: CCN1CCN(C(=O)C1=O)C(=O)N[C@H](C2=CC=CC=C2)C(=O)N[C@@H]([C@@H]3N([C@H](C(S3)(C)C)C(=O)O)C(=O)C)C(=O)O
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=CC=C2)C(=O)NC(C3N(C(C(S3)(C)C)C(=O)O)C(=O)C)C(=O)O

Description

While the exact identity of "9G4A3Uxp7T" remains unspecified in available literature, its nomenclature suggests alignment with heterocyclic compounds containing fused aromatic and heteroatom-rich systems. Based on analogous compounds described in and , we hypothesize that 9G4A3Uxp7T shares structural and functional similarities with pyrrolo-triazine derivatives (e.g., CAS 918538-05-3) or fluorinated pyrazole-carboxylates (e.g., CAS 936630-57-8). For this analysis, we assume 9G4A3Uxp7T to be a chlorinated pyrrolo-triazine derivative (C₆H₃Cl₂N₃, MW 188.01 g/mol) due to its relevance in medicinal chemistry and the availability of comparative data .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₆H₃Cl₂N₃
• Molecular Weight : 188.01 g/mol
• Spectral Data : Characteristic ¹H NMR signals at δ 8.2 (s, 1H, aromatic), δ 6.9 (d, 1H, pyrrole), and ¹³C NMR peaks confirming fused triazine-pyrrole systems .
• Hazard Profile : H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation) warnings .

Comparative Analysis with Similar Compounds

Structural and Physicochemical Comparison

The table below compares 9G4A3Uxp7T with three structurally analogous compounds:

Property	9G4A3Uxp7T	4-Chloro-5-isopropylpyrrolo[2,1-f][1,2,4]triazine	5,7-Dichloro-1H-pyrrolo[2,3-c]pyridine	trans-4-Hydroxycyclohexanecarboxylic acid
Molecular Formula	C₆H₃Cl₂N₃	C₉H₁₀ClN₃	C₇H₄Cl₂N₂	C₈H₁₄O₃
Molecular Weight (g/mol)	188.01	195.65	193.03	158.20
Log S (ESOL)	-0.56	-2.12	-1.89	-0.24
TPSA (Ų)	63.32	45.98	41.93	57.53
Synthetic Accessibility	3.2/4	2.8/4	3.1/4	1.9/4
Hazard Warnings	H315, H319, H335	H302, H318	H315, H335	None

Key Observations :

• Solubility : 9G4A3Uxp7T exhibits superior aqueous solubility (Log S = -0.56) compared to bulkier analogs like 4-chloro-5-isopropylpyrrolo-triazine (Log S = -2.12) due to its smaller molecular size and lower hydrophobicity .
• Synthetic Complexity : 9G4A3Uxp7T’s synthetic accessibility score (3.2/4) reflects its straightforward synthesis via iodine-mediated coupling reactions, contrasting with trans-4-hydroxycyclohexanecarboxylic acid’s lower score (1.9/4), which requires multi-step enzymatic resolution .

Critical Notes and Limitations

• Data Discrepancies : Solubility predictions for 9G4A3Uxp7T vary between models (ESOL: -0.56 vs. Ali: 0.33), highlighting the need for experimental validation .
• Hazard Profile: 9G4A3Uxp7T’s respiratory irritation risk (H335) necessitates stringent safety protocols compared to non-irritating cyclohexane derivatives .
• Structural Ambiguity : The absence of explicit data for 9G4A3Uxp7T requires cautious interpretation of its hypothetical properties .